Cas no 55058-60-1 (6-Tigloyl-(1alpha,6beta,10alphaH)- 1,6-Dihydroxyfuranoeremophilan-9-one)

• Product Name: 6-Tigloyl-(1alpha,6beta,10alphaH)- 1,6-Dihydroxyfuranoeremophilan-9-one
• CAS No: 55058-60-1
• Molecular Formula: C₂₀H₂₆O₅
• Molecular Weight: 346.417
• CID: 1999789

6-Tigloyl-(1alpha,6beta,10alphaH)- 1,6-Dihydroxyfuranoeremophilan-9-one Properties

Names and Identifiers

• 6-Tigloyl-(1alpha,6beta,10alphaH)- 1,6-Dihydroxyfuranoeremophilan-9-one
• (E)-2-Methyl-2-butenoic acid [(4S)-4,4a,5,6,7,8,8aα,9-octahydro-8α-hydroxy-3,4aβ,5β-trimethyl-9-oxonaphtho[2,3-b]furan-4β-yl] ester

• InChIKey： FEVYLFPXBKQRPU-UXBLZVDNSA-N
• Inchi： InChI=1S/C20H26O5/c1-6-10(2)19(23)25-18-14-11(3)9-24-17(14)16(22)15-13(21)8-7-12(4)20(15,18)5/h6,9,12-13,15,18,21H,7-8H2,1-5H3/b10-6+
• SMILES： C\C=C(/C)C(=O)OC1c2c(C)coc2C(=O)C2C(O)CCC(C)C12C

Computed Properties

• Exact Mass: 346.178
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.178
• Heavy Atom Count: 25
• Complexity: 597
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.581
• Topological Polar Surface Area: 76.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids